Cas no 1383437-60-2 (5-Bromo-1,1,1,2,2-pentafluoropentane)

• Product Name: 5-Bromo-1,1,1,2,2-pentafluoropentane
• CAS No: 1383437-60-2
• MF: C₅H₆BrF₅
• MW: 240.997158527374
• MDL: MFCD27935381
• CID: 2083649
• PubChem ID: 59109918
• Update Time: 2025-10-29

5-Bromo-1,1,1,2,2-pentafluoropentane Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,1,1,2,2-pentafluoropentane
• C5H6BrF5
• MFCD27935381
• AC4061
• DB-253342
• EN300-1936751
• AKOS032455763
• SY027994
• 1383437-60-2
• CS-11679
• VGHJIMUCRCZUOV-UHFFFAOYSA-N
• IFC43760
• 989-707-1

• MDL： MFCD27935381
• Inchi： 1S/C5H6BrF5/c6-3-1-2-4(7,8)5(9,10)11/h1-3H2
• InChI Key： VGHJIMUCRCZUOV-UHFFFAOYSA-N
• SMILES： BrCCCC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 239.95730g/mol
• Monoisotopic Mass: 239.95730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 5-Bromo-1,1,1,2,2-pentafluoropentane

5-Bromo-1,1,1,2,2-pentafluoropentane (CAS No. 1383437-60-2): A Versatile Fluorinated Compound for Modern Applications

5-Bromo-1,1,1,2,2-pentafluoropentane (CAS No. 1383437-60-2) is a fluorinated organic compound that has gained significant attention in recent years due to its unique chemical properties and broad range of applications. As a member of the fluoroalkane family, this compound combines the reactivity of a bromine substituent with the stability and low surface energy imparted by fluorine atoms, making it a valuable intermediate in pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 5-Bromo-1,1,1,2,2-pentafluoropentane features a five-carbon chain with pentafluorination at positions 1 and 2, and a bromine atom at position 5. This specific arrangement creates a molecule with interesting polarity characteristics - the fluorinated end demonstrates strong hydrophobicity while the brominated portion offers sites for further chemical modification. Researchers have particularly focused on this compound's potential as a fluorinated building block in drug discovery, where the introduction of fluorine atoms can dramatically improve a molecule's metabolic stability and membrane permeability.

In the pharmaceutical industry, 5-Bromo-1,1,1,2,2-pentafluoropentane serves as a crucial intermediate for the synthesis of various fluorinated active pharmaceutical ingredients (APIs). The growing demand for fluorinated drugs, which currently represent about 20-25% of all pharmaceuticals on the market, has driven increased interest in this compound. Its ability to introduce both fluorine atoms and a reactive bromine site in a single step makes it particularly valuable for structure-activity relationship (SAR) studies in medicinal chemistry.

Beyond pharmaceuticals, this compound finds applications in specialty materials development. The combination of fluorine and bromine atoms allows for the creation of novel polymers with unique surface properties. Materials scientists are exploring its use in developing low-surface-energy coatings for applications ranging from anti-fouling marine paints to stain-resistant textiles. The compound's environmental profile is also being studied, as the chemical industry increasingly focuses on sustainable fluorochemical alternatives.

The synthesis and handling of 5-Bromo-1,1,1,2,2-pentafluoropentane require specialized expertise due to the reactivity of both the bromine substituent and the fluorinated backbone. Modern synthetic approaches typically involve electrophilic bromination of the corresponding fluorinated precursor under controlled conditions. Recent advances in flow chemistry techniques have improved the safety and scalability of its production, addressing one of the key challenges in working with this class of compounds.

Analytical characterization of 5-Bromo-1,1,1,2,2-pentafluoropentane presents unique challenges and opportunities. The presence of both fluorine and bromine atoms creates distinctive patterns in NMR spectroscopy, with characteristic coupling constants that aid in structural verification. Mass spectrometry techniques are particularly useful for quality control, as the compound's fragmentation pattern provides a clear signature for identification and purity assessment.

Market trends indicate growing demand for fluorinated intermediates like 5-Bromo-1,1,1,2,2-pentafluoropentane, driven by expansion in the pharmaceutical and advanced materials sectors. Industry analysts project a compound annual growth rate (CAGR) of 6-8% for similar fluorinated building blocks through 2028. This growth is supported by increasing R&D investments in fluorine chemistry and the development of more efficient synthetic methodologies.

Environmental considerations play an important role in the application of 5-Bromo-1,1,1,2,2-pentafluoropentane. While not classified as a persistent organic pollutant, researchers are investigating its environmental fate and developing improved methods for its safe handling and disposal. The chemical industry is actively working on green chemistry approaches to minimize waste and energy consumption in the production and use of such fluorinated compounds.

Future research directions for 5-Bromo-1,1,1,2,2-pentafluoropentane include exploration of its potential in catalysis and material science applications. Some studies suggest that properly functionalized derivatives of this compound could serve as ligands for transition metal catalysts or as monomers for specialty fluoropolymers. The compound's unique combination of properties continues to inspire innovation across multiple scientific disciplines.

For researchers and industry professionals working with 5-Bromo-1,1,1,2,2-pentafluoropentane, proper storage and handling are essential. The compound should be kept in amber glass containers under inert atmosphere at controlled temperatures to maintain stability. Safety data sheets provide detailed guidance on personal protective equipment and emergency procedures, though the compound is not classified under hazardous materials regulations when handled appropriately.

The commercial availability of 5-Bromo-1,1,1,2,2-pentafluoropentane has improved significantly in recent years, with multiple specialty chemical suppliers now offering the compound in various quantities and purities. Customers can typically choose between standard (95-98%) and high-purity (>99%) grades depending on their application requirements. Custom synthesis and contract manufacturing options are also available for large-scale needs.

In conclusion, 5-Bromo-1,1,1,2,2-pentafluoropentane (CAS No. 1383437-60-2) represents an important fluorinated building block with diverse applications in modern chemistry. Its unique combination of a reactive bromine site and stable fluorinated segment makes it particularly valuable for pharmaceutical development and advanced materials research. As fluorine chemistry continues to evolve, this compound is likely to find even broader utility in scientific and industrial applications.